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Introduction

RMC-113 is a potent small molecule inhibitor with dual selectivity for Phosphatidylinositol-5-
Phosphate 4-Kinase Type 2 Gamma (PIP4K2C) and PIKfyve lipid kinases.[1][2][3] These
kinases play crucial roles in various cellular processes, including endosomal trafficking,
autophagy, and signal transduction.[4][5][6][7][8] The inhibitory action of RMC-113 disrupts
these pathways, making it a valuable tool for studying cellular signaling and a potential
therapeutic agent. Notably, RMC-113 has demonstrated broad-spectrum antiviral activity,
particularly against RNA viruses, by reversing virus-induced impairment of autophagic flux.[2][8]

El

These application notes provide detailed protocols for utilizing RMC-113 in high-throughput
screening (HTS) assays to identify and characterize modulators of PIP4K2C and PIKfyve
activity, as well as to screen for novel antiviral compounds.

Mechanism of Action and Signaling Pathway
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RMC-113 exerts its biological effects by inhibiting the enzymatic activity of PIP4K2C and
PIKfyve. PIKfyve is a lipid kinase that phosphorylates phosphatidylinositol 3-phosphate (PI13P)
to generate phosphatidylinositol 3,5-bisphosphate (PI(3,5)P2), a key regulator of endosome
and lysosome function.[4][5][10] PIP4K2C phosphorylates phosphatidylinositol 5-phosphate
(PI5P) to produce phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2), another critical signaling
lipid.[7][11] By inhibiting these kinases, RMC-113 disrupts the delicate balance of
phosphoinositide signaling, leading to impaired endosomal trafficking and modulation of
autophagy.[4][6][8] In the context of viral infections, many viruses manipulate these pathways
for their own replication and egress. RMC-113's ability to restore normal autophagic flux, which
is often hijacked by viruses, underlies its antiviral properties.[8][9]
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Caption: Simplified signaling pathway of RMC-113 action.

Quantitative Data Presentation

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b15607158/docs?utm_src=pdf-body#rmc-113-application-notes-and-protocols-for-high-throughput-screening-assays
https://pmc.ncbi.nlm.nih.gov/articles/PMC2723830/
https://www.biorxiv.org/content/10.1101/2025.09.15.676399v1.full-text
https://pubmed.ncbi.nlm.nih.gov/19582903/
https://www.genecards.org/cgi-bin/carddisp.pl?gene=PIP4K2C
https://www.biosynsis.com/PIP4K2C-gene-knockout-cell-lines.html
https://www.benchchem.com/product/b15607158/docs?utm_src=pdf-body#rmc-113-application-notes-and-protocols-for-high-throughput-screening-assays
https://pmc.ncbi.nlm.nih.gov/articles/PMC2723830/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5991623/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11042293/
https://www.benchchem.com/product/b15607158/docs?utm_src=pdf-body#rmc-113-application-notes-and-protocols-for-high-throughput-screening-assays
https://pmc.ncbi.nlm.nih.gov/articles/PMC11042293/
https://pubmed.ncbi.nlm.nih.gov/38659941/
https://www.benchchem.com/product/b15607158/docs?utm_src=pdf-body-img#rmc-113-application-notes-and-protocols-for-high-throughput-screening-assays
https://www.benchchem.com/product/b15607158/docs?utm_src=pdf-body#rmc-113-application-notes-and-protocols-for-high-throughput-screening-assays
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607158?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

The following tables summarize the key quantitative data for RMC-113, providing a basis for
assay design and data interpretation.

Table 1: RMC-113 Inhibitory Activity

Target Kinase Parameter Value (nM) Reference
PIP4K2C Ki 46 [11[21[3]
PIKfyve Ki 370 [1]12113]

Table 2: RMC-113 Antiviral Efficacy (EC50)

Virus Cell Line EC50 (uM) Reference
SARS-CoV-2 Calu-3 0.25 [2]
rvVSV-SARS-CoV-2-S Vero 1.8 [2]
VEEV (vaccine strain)  U-87 MG 14 [2]
DENV2 Huh7 1.4 [2]
EBOV Huh? 5.0 [2]
MARV Huh7 7.8 [2]

Table 3: RMC-113 Cytotoxicity (CC50)

Cell Line CC50 (pM)
A549-ACE2 >20
Calu-3 >20
Vero >20

Note: Specific CC50 values are often reported as greater than the highest tested concentration,
indicating low cytotoxicity at effective concentrations.
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Experimental Protocols

This section provides detailed protocols for high-throughput screening assays relevant to the
study of RMC-113 and similar molecules.

Protocol 1: In Vitro Lipid Kinase Inhibition Assay
(Biochemical HTS)

This protocol is designed to identify or characterize inhibitors of PIP4K2C or PIKfyve in a
biochemical format. A fluorescence-based assay is described here, which is a common format
for HTS.[12][13]

Objective: To measure the inhibition of PIP4K2C or PIKfyve kinase activity by test compounds.
Materials:

e Recombinant human PIP4K2C or PIKfyve enzyme

e Fluorescently labeled lipid substrate (e.g., NBD-PI5P for PIPAK2C, NBD-PI3P for PIKfyve)
e ATP

» Kinase reaction buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgClz, 1 mM EGTA, 0.01% Brij-
35)

e Test compounds (including RMC-113 as a positive control) dissolved in DMSO
o Stop solution (e.g., EDTA in kinase buffer)

o 384-well, low-volume, black assay plates

Plate reader capable of measuring fluorescence.

Workflow Diagram:

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b15607158/docs?utm_src=pdf-body#rmc-113-application-notes-and-protocols-for-high-throughput-screening-assays
https://pmc.ncbi.nlm.nih.gov/articles/PMC4610143/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7269761/
https://www.benchchem.com/product/b15607158/docs?utm_src=pdf-body#rmc-113-application-notes-and-protocols-for-high-throughput-screening-assays
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607158?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

] Seed Cells in
Dispense Compounds 384-well plates

(and DMSO controls)

¢ '

Incubate Overnight
Add Kinase
(PIP4K2C or PIKfyve) i
i Add Test Compounds
and Controls
Pre-incubate i
i Infect Cells with Virus
Initiate Reaction
(Add Substrate + ATP)
i Incubate (e.g., 48-72h)
Incubate at RT i
i Add Cell Viability Reagent
Stop Reaction i
(Add Stop Solution)

i Incubate at RT

Read Fluorescence

Read Luminescence

' ¢

Data Analysis

(IC50 determination) Data Analysis
(EC50 and CC50 determination)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15607158/docs?utm_src=pdf-body-img#rmc-113-application-notes-and-protocols-for-high-throughput-screening-assays
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607158?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b15607158?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607158?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

